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Compound of Interest

Compound Name: 3-Bromo-2-methoxybenzamide

Cat. No.: B1442344

3-Bromo-2-methoxybenzamide (CAS No. 791136-88-4) is a substituted aromatic amide that
serves as a valuable building block in modern organic synthesis. Its molecular structure,
featuring a strategic placement of bromo, methoxy, and amide functional groups, makes it a
versatile intermediate for the construction of more complex molecules, particularly within the
pharmaceutical and materials science sectors. The reactivity of the bromine atom allows for
various cross-coupling reactions, while the methoxy and amide groups can direct further
substitutions or be modified to tune the electronic and physical properties of the final
compound. Understanding the commercial landscape and the critical nature of its purity is
paramount for any researcher incorporating this reagent into their synthetic workflows.

Commercial Suppliers and Purity Specifications

The procurement of 3-Bromo-2-methoxybenzamide requires careful consideration of the
supplier and the purity grade offered, as this can vary significantly. For research and
development, where reproducibility is key, sourcing from reputable suppliers who provide
comprehensive analytical data is essential. Below is a summary of representative commercial
suppliers and the typical information provided for this reagent.

Table 1: Commercial Availability of 3-Bromo-2-methoxybenzamide
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Supplier

CAS Number

Molecular
Weight

MDL Number

Typical
Purity/Notes

Sigma-Aldrich
(Ambeed)

791136-88-4

230.06

MFCD18391870

Purity not always
specified;
Certificate of
Analysis (COA)
may be
available.

Oakwood

Chemical

919363-09-0

214.07

N/A

Specifications
available upon
request; offers
custom

synthesis.[1]

Shaanxi Dideu

Medichem

N/A

N/A

N/A

Offers "Industrial
Grade"; focuses
on a broad range
of
pharmaceutical

chemicals.[2]

*Note: Oakwood Chemical lists a product with a similar name (3-Bromo-2-methylbenzamide)

and a different CAS number and molecular weight. Researchers must be diligent in verifying

the exact chemical identity.

It is crucial to note that some suppliers, particularly for rare or "early discovery" chemicals, may
provide the product "as-is" without extensive analytical data. In such cases, the buyer assumes
full responsibility for confirming the product's identity and purity before use.[3] This underscores
the necessity for robust in-house quality control measures.

The Imperative of Purity in Research and Drug
Development

In the context of drug development and scientific research, the purity of a starting material like
3-Bromo-2-methoxybenzamide is not merely a technical detail—it is a foundational pillar of
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experimental validity and safety.

e Impact on Reaction Yield and Selectivity: Impurities can act as catalysts, inhibitors, or
competing substrates in a chemical reaction, leading to lower yields, unexpected side
products, and difficulty in purification.

o Misinterpretation of Biological Data: In biological assays, an unidentified, biologically active
impurity can lead to false positives or negatives, confounding structure-activity relationship
(SAR) studies and resulting in wasted resources.

e Regulatory Scrutiny: For pharmaceutical applications, regulatory bodies demand rigorous
characterization of all starting materials and intermediates. The presence of unknown
impurities in a final active pharmaceutical ingredient (API) is unacceptable.

Purity grades are often categorized based on their intended use:

o Technical Grade: Suitable for industrial applications or syntheses where high purity is not
critical.

o Reagent/Research Grade (>95-98%): The most common grade for laboratory research and
discovery. The level of impurities is low enough for most synthetic applications.

o High-Purity Grade (>99%): Required for applications where even trace impurities could
significantly impact outcomes, such as in polymerization, catalyst development, or the
synthesis of analytical standards.

Analytical Methodologies for Purity Verification

A multi-technique approach is often necessary to fully characterize the purity of a chemical
intermediate. The choice of method depends on the nature of the expected impurities, which
are often related to the synthetic route used in its manufacture.[4][5]

» High-Performance Liquid Chromatography (HPLC): A versatile and widely used technique for
separating and quantifying components in a mixture.[4] When coupled with a UV detector, it
is highly effective for assessing the purity of aromatic compounds like 3-Bromo-2-
methoxybenzamide by comparing the peak area of the main component to the total area of
all peaks.
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Gas Chromatography (GC): Ideal for analyzing volatile and thermally stable compounds.[4]
Coupled with a Flame lonization Detector (FID) or a Mass Spectrometer (MS), GC can
detect and identify volatile organic impurities that may not be apparent by HPLC.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: An indispensable tool for structural
elucidation. tH NMR can confirm the identity of the compound and may reveal the presence
of impurities with distinct proton signals. Quantitative NMR (QNMR) is a primary analytical
method that can determine purity against a certified reference standard without needing a
specific standard for the analyte itself.[4]

Mass Spectrometry (MS): Provides information about the molecular weight of the compound
and its fragments. High-Resolution Mass Spectrometry (HRMS) can confirm the elemental
composition with high accuracy, helping to distinguish the target compound from impurities
with similar retention times in chromatography.[5]

Experimental Protocol: HPLC Purity Analysis of 3-
Bromo-2-methoxybenzamide

This protocol provides a standardized methodology for determining the purity of a 3-Bromo-2-
methoxybenzamide sample using Reverse-Phase HPLC with UV detection.

1. Objective: To quantify the purity of 3-Bromo-2-methoxybenzamide by calculating the area
percentage of the principal peak relative to all other peaks detected.

. Materials and Instrumentation:
Sample: 3-Bromo-2-methoxybenzamide
Solvent: Acetonitrile (HPLC Grade), Water (HPLC Grade or Ultrapure)

Instrumentation: HPLC system with a binary pump, autosampler, column oven, and a Diode
Array or UV-Vis Detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pum particle size).

. Sample Preparation:
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Accurately weigh approximately 10 mg of the 3-Bromo-2-methoxybenzamide sample.

Dissolve the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a
stock solution of ~1 mg/mL.

Vortex or sonicate the solution to ensure complete dissolution.

Filter the solution through a 0.45 um syringe filter into an HPLC vial to remove any
particulate matter.

. Chromatographic Conditions:

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Flow Rate: 1.0 mL/min

Injection Volume: 5 pL

Column Temperature: 30°C

Detector Wavelength: 220 nm (or a wavelength determined by a preliminary UV scan)

Gradient Program:

0-2 min: 40% B

[¢]

2-15 min: 40% to 95% B

[e]

15-18 min: 95% B

[e]

18-18.1 min: 95% to 40% B

o

o 18.1-22 min: 40% B (re-equilibration)

. Data Analysis:

Integrate all peaks in the chromatogram.
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e Calculate the area percentage of the main 3-Bromo-2-methoxybenzamide peak using the
following formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

e The result provides the purity of the sample based on the UV-active components detected

under these conditions.

Quality Control Workflow and Safe Handling

Implementing a systematic quality control (QC) process for incoming reagents is a cornerstone
of good laboratory practice. This workflow ensures that materials meet the required
specifications before being used in critical experiments.
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Caption: Quality control workflow for incoming chemical reagents.
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Safe Handling and Storage: Based on safety data sheets for similar brominated aromatic
compounds, proper handling is essential.[6][7][8]

e Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab
coat.[7]

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.[7]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place
away from incompatible materials such as strong oxidizing agents.[6][8]

Conclusion

3-Bromo-2-methoxybenzamide is a key synthetic intermediate whose effective use is directly
tied to its quality and purity. For researchers and drug development professionals, a thorough
understanding of the supplier landscape, coupled with rigorous in-house analytical verification,
is not optional—it is a requirement for generating reliable, reproducible data and ensuring the
integrity of the final product. By implementing the quality control workflows and analytical
methods described in this guide, scientists can proceed with confidence in the material integrity
of their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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